N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(4-nitrophenyl)ethylidene]amino] 2-(3-methylphenoxy)acetate
• InChI: InChI=1S/C17H17N3O5/c1-12-3-2-4-15(9-12)24-11-17(21)25-19-16(18)10-13-5-7-14(8-6-13)20(22)23/h2-9H,10-11H2,1H3,(H2,18,19)
• InChI Key: UUIRMVHYJSMKCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)ON=C(CC2=CC=C(C=C2)[N+](=O)[O-])N
• Isomeric SMILES: CC1=CC(=CC=C1)OCC(=O)O/N=C(/CC2=CC=C(C=C2)[N+](=O)[O-])\N
• Molecular Formula: C17H17N3O5
• Molecular Weight: 343.33 g/mol

Description

N-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide, also known as MPA-NAE, is a synthetic compound that has gained attention for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide exerts its effects by inhibiting the activity of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids. This results in an increase in endocannabinoid levels, which have been shown to have anti-inflammatory and anti-cancer properties (Wang et al., 2016).
Biochemical and Physiological Effects:
N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) (Sun et al., 2019). Additionally, N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been shown to induce apoptosis in cancer cells by activating the caspase pathway (Wang et al., 2016).

Advantages and Limitations for Lab Experiments

One advantage of using N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been shown to have low toxicity in animal studies, making it a safe compound to use in research (Sun et al., 2019). However, one limitation of using N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide is its high cost, which may limit its use in large-scale experiments.

Future Directions

For research on N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide include investigating its potential as a treatment in animal models and clinical trials and elucidating its exact mechanism of action.

Scientific Research Applications

N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been used in various scientific research studies, including cancer research, inflammation research, and neurology research. It has been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as arthritis and multiple sclerosis (Sun et al., 2019). Additionally, N'-{[(3-methylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment (Wang et al., 2016).